Cas no 1418754-47-8 (Cyclohexanecarboxylic acid, 1-fluoro-4-oxo-, 1,1-dimethylethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 1-fluoro-4-oxo-, 1,1-dimethylethyl ester
• CAS No: 1418754-47-8
• MF: C₁₁H₁₇FO₃
• MW: 216.249287366867
• CID: 5966172
• PubChem ID: 90160634
• Update Time: 2025-10-20

Cyclohexanecarboxylic acid, 1-fluoro-4-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-fluoro-4-oxo-, 1,1-dimethylethyl ester
• EN300-6736226
• 1418754-47-8
• Tert-butyl 1-fluoro-4-oxocyclohexane-1-carboxylate
• SCHEMBL15722040

• Inchi： 1S/C11H17FO3/c1-10(2,3)15-9(14)11(12)6-4-8(13)5-7-11/h4-7H2,1-3H3
• InChI Key： FWQPYKPCXWNPPQ-UHFFFAOYSA-N
• SMILES： C1(F)(C(OC(C)(C)C)=O)CCC(=O)CC1

Computed Properties

• Exact Mass: 216.11617256g/mol
• Monoisotopic Mass: 216.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 265.7±40.0 °C(Predicted)

Additional information on Cyclohexanecarboxylic acid, 1-fluoro-4-oxo-, 1,1-dimethylethyl ester

Research Briefing on Cyclohexanecarboxylic acid, 1-fluoro-4-oxo-, 1,1-dimethylethyl ester (CAS: 1418754-47-8)

In recent years, the compound Cyclohexanecarboxylic acid, 1-fluoro-4-oxo-, 1,1-dimethylethyl ester (CAS: 1418754-47-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorinated cyclohexane structure, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of Cyclohexanecarboxylic acid, 1-fluoro-4-oxo-, 1,1-dimethylethyl ester has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric fluorination and tert-butyl ester protection to achieve high enantiomeric purity, which is critical for its biological activity. The compound's stability under physiological conditions has also been a key area of investigation, with findings suggesting that the tert-butyl ester group enhances its metabolic stability.

Biological studies have revealed that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), making it a potential candidate for developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. Additionally, its fluorinated structure contributes to enhanced membrane permeability, which is advantageous for drug delivery applications.

Recent preclinical studies have explored the compound's pharmacokinetics and toxicity profile. Results indicate favorable absorption and distribution properties, with low toxicity observed in animal models. These findings support its potential for further development as a therapeutic agent. However, additional studies are needed to fully elucidate its mechanism of action and long-term safety.

In conclusion, Cyclohexanecarboxylic acid, 1-fluoro-4-oxo-, 1,1-dimethylethyl ester represents a promising molecule in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable candidate for further research and development. Future studies should focus on optimizing its therapeutic efficacy and exploring its applications in targeted drug delivery systems.